Cas no 303061-61-2 (ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate)

• Product Name: ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate
• CAS No: 303061-61-2
• MF: C₁₃H₁₇N₃O₆
• MW: 311.290583372116
• CID: 3054996
• PubChem ID: 322120
• Update Time: 2025-10-19

ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Diethyl ((3-nitrophenyl)methylene)dicarbamate
• ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate
• AKOS002686691
• NSC-278036
• BIM-0046607.P001
• diethyl [(3-nitrophenyl)methylene]biscarbamate
• CBMicro_046431
• (ETHOXYCARBONYLAMINO-(3-NITRO-PHENYL)-METHYL)-CARBAMIC ACID ETHYL ESTER
• ethyl N-[(ethoxycarbonylamino)-(3-nitrophenyl)methyl]carbamate
• ethyl N-{[(ethoxycarbonyl)amino](3-nitrophenyl)methyl}carbamate
• 303061-61-2
• NSC278036
• F1197-0324

• Inchi： 1S/C13H17N3O6/c1-3-21-12(17)14-11(15-13(18)22-4-2)9-6-5-7-10(8-9)16(19)20/h5-8,11H,3-4H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key： RQPGYRINEZWSIY-UHFFFAOYSA-N
• SMILES： O(CC)C(NC(C1C=CC=C(C=1)[N+](=O)[O-])NC(=O)OCC)=O

Computed Properties

• Exact Mass: 311.11173527Da
• Monoisotopic Mass: 311.11173527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate

Comprehensive Overview of Ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate (CAS No. 303061-61-2)

Ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate (CAS No. 303061-61-2) is a specialized organic compound with a unique molecular structure that combines carbamate and nitroaryl functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for this compound under various names, including ethyl carbamate derivative and 3-nitrophenyl carbamate, highlighting its versatility and niche applications.

The molecular structure of Ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate features a nitrophenyl group attached to a carbamate backbone, which is further modified with an ethoxycarbonyl moiety. This arrangement imparts distinct chemical properties, such as moderate solubility in polar organic solvents and thermal stability under controlled conditions. These characteristics make it a valuable building block in synthetic chemistry, particularly for designing bioactive molecules or functional materials.

In the context of current trends, this compound aligns with the growing demand for sustainable chemistry solutions and green synthesis. Many users searching for CAS No. 303061-61-2 are interested in its environmental impact and biodegradability, reflecting broader concerns about eco-friendly chemical processes. Additionally, its potential role in drug discovery has sparked queries about its mechanism of action and toxicity profile, which are critical for pharmaceutical applications.

From a technical perspective, Ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate is often synthesized via multi-step organic reactions, including urethane formation and nitroaromatic substitution. Its purity and yield are highly dependent on reaction conditions, such as temperature control and catalyst selection. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

The compound’s applications extend to crop protection chemicals, where its nitroaryl group may contribute to herbicidal or insecticidal activity. This has led to increased searches for nitrophenyl-based agrochemicals and their structure-activity relationships. Furthermore, its use in polymer chemistry as a crosslinking agent or monomer modifier has been explored, addressing queries about advanced material design.

Safety and handling of CAS No. 303061-61-2 are also frequently discussed topics. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with the broader emphasis on occupational health and chemical safety protocols in industrial settings.

In summary, Ethyl N-{(ethoxycarbonyl)amino(3-nitrophenyl)methyl}carbamate represents a multifaceted compound with diverse applications. Its relevance to emerging technologies and sustainable practices ensures continued interest from both academic and industrial sectors. By addressing common search queries and integrating contemporary themes, this overview aims to enhance understanding while optimizing for SEO visibility and user engagement.